Cas no 2549030-42-2 (6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine)

• Product Name: 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine
• CAS No: 2549030-42-2
• MF: C₁₇H₂₃N₇
• MW: 325.411422014236
• CID: 5311968
• PubChem ID: 154883363
• Update Time: 2025-10-22

6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2549030-42-2
• AKOS040710507
• 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine
• F6619-7286

• Inchi： 1S/C17H23N7/c1-22(2)15-6-7-16(21-20-15)23-8-10-24(11-9-23)17-13-4-3-5-14(13)18-12-19-17/h6-7,12H,3-5,8-11H2,1-2H3
• InChI Key： NUSZZLSRNYSAFN-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCC3)N=CN=2)CCN(C2=CC=C(N(C)C)N=N2)CC1

Computed Properties

• Exact Mass: 325.20149376g/mol
• Monoisotopic Mass: 325.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3Ų

Additional information on 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine

6-(4-{5H,6H,7H-Cyclopenta[d]pyrimidin-4-yl}Piperazin-1-yl)-N,N-Dimethylpyridazin-3-Amine: A Comprehensive Overview

The compound 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine (CAS No. 2549030-42-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their versatility and biological activity. The structure of this molecule is characterized by the presence of a cyclopenta[d]pyrimidine ring system fused with a piperazine moiety and a pyridazine ring, which contributes to its unique pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those with multiple nitrogen atoms in their structure. The cyclopenta[d]pyrimidine core is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in the design of bioactive molecules. The piperazine ring, on the other hand, is a common structural motif in pharmaceuticals due to its flexibility and ability to accommodate various substituents. The combination of these structural elements in 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine creates a molecule with potential applications in treating a wide range of diseases.

One of the most promising areas of research involving this compound is its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit the growth and proliferation of malignant cells. The mechanism of action appears to involve interference with key cellular processes such as DNA replication and protein synthesis. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapy drugs, indicating its potential as part of a multi-drug treatment regimen.

In addition to its antitumor properties, 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N-dimethylpyridazin-3-amine has also been investigated for its antimicrobial activity. Studies have shown that this compound possesses potent inhibitory effects against several pathogenic bacteria and fungi. The ability of this molecule to disrupt bacterial cell membranes and fungal cell walls suggests its potential as an alternative to traditional antibiotics, especially in light of the growing problem of antibiotic resistance.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclopenta[d]pyrimidine ring system through cyclization reactions and the subsequent coupling with the piperazine moiety. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability for large-scale manufacturing.

From an analytical standpoint, the characterization of this compound has been achieved using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into the molecular structure and purity of the compound, ensuring its suitability for both preclinical and clinical studies.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Researchers are exploring various strategies such as prodrug design and controlled-release formulations to improve its therapeutic index. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-y l)-N,N-dimethylpyridazin -3 -amine (CAS No. 2549030 - 42 - 2) represents a significant advancement in medicinal chemistry with promising applications in oncology and infectious disease treatment. Its unique structural features and diverse biological activities make it a valuable candidate for further development into clinically relevant therapeutics.